![molecular formula C14H20O5 B1624838 Methyl 4-(2,2-diethoxyethoxy)benzoate CAS No. 93749-47-4](/img/structure/B1624838.png)
Methyl 4-(2,2-diethoxyethoxy)benzoate
Overview
Description
“Methyl 4-(2,2-diethoxyethoxy)benzoate” is a chemical compound . It contains a total of 39 bonds, including 19 non-H bonds, 7 multiple bonds, 9 rotatable bonds, 1 double bond, 6 aromatic bonds, 1 six-membered ring, 1 aromatic ester, 2 aliphatic ethers, and 1 aromatic ether .
Synthesis Analysis
The synthesis of “this compound” involves the reaction of 4-hydroxy-benzoic acid methyl ester with K2CO3 and 2-bromo-1,1-diethoxy-ethane in DMF. The reaction mixture is stirred at 110°C for 2 days .Molecular Structure Analysis
The molecular structure of “this compound” includes a six-membered aromatic ring and an ester group. It also contains two aliphatic ethers and one aromatic ether .Scientific Research Applications
Synthesis and Organic Chemistry Applications
- Methyl 4-methoxybenzoate, a related compound to Methyl 4-(2,2-diethoxyethoxy)benzoate, is used as an intermediate in various organic syntheses, including the synthesis of imaging compounds like [(125)I]iodoDPA-713. It also finds application in the flavor and perfume industry due to its sweet herbal aroma (Popovski, Mladenovska, & Panovska, 2010).
Coordination Polymer Synthesis
- The compound is used in the hydrothermal synthesis of coordination polymers. For example, the reaction of methyl 4-(cyanomethoxy)benzoate with Cd(NO3)2 and NaN3 leads to a new 2D Cd(II) coordination polymer, exhibiting strong blue emission and fluorescent properties (Wang et al., 2012).
Liquid Crystalline Properties
- Methyl 4-methoxybenzoate derivatives exhibit mesomorphic behavior, useful in the study of liquid crystalline properties. Such derivatives display classical nematic and smectic A phases, with higher homologous members being purely smectogenic (Kuboshita, Matsunaga, & Matsuzaki, 1991).
Photopolymerization
- Methyl 4-methoxybenzoate derivatives are explored as photoiniferters in nitroxide-mediated photopolymerization processes. They show potential in UV-induced photopolymerization, providing an efficient pathway for the production of polymers like poly(n-butyl acrylate) (Guillaneuf et al., 2010).
Organic Reactions
- Methyl 4-methoxybenzoate derivatives are also involved in various organic reactions. For example, they react with aldehydes under Horner-Wadsworth-Emmons conditions to produce alkenylphosphonates (Baird et al., 2011).
properties
IUPAC Name |
methyl 4-(2,2-diethoxyethoxy)benzoate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H20O5/c1-4-17-13(18-5-2)10-19-12-8-6-11(7-9-12)14(15)16-3/h6-9,13H,4-5,10H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XSRLBZFGEQXSLU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(COC1=CC=C(C=C1)C(=O)OC)OCC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H20O5 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80435412 | |
Record name | Methyl 4-(2,2-diethoxyethoxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80435412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
268.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
93749-47-4 | |
Record name | Methyl 4-(2,2-diethoxyethoxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80435412 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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